Cas no 1042576-47-5 (3-{(Propan-2-yl)carbamoylamino}benzoic Acid)

• Product Name: 3-{(Propan-2-yl)carbamoylamino}benzoic Acid
• CAS No: 1042576-47-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 2141536
• Update Time: 2025-06-29

3-{(Propan-2-yl)carbamoylamino}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Isopropyl-ureido)-benzoic acid
• 3-{[(propan-2-yl)carbamoyl]amino}benzoic acid
• 3-{[(isopropylamino)carbonyl]amino}benzoic acid
• NE18260
• Z394693466
• 3-{(Propan-2-yl)carbamoylamino}benzoic Acid

• Inchi： 1S/C11H14N2O3/c1-7(2)12-11(16)13-9-5-3-4-8(6-9)10(14)15/h3-7H,1-2H3,(H,14,15)(H2,12,13,16)
• InChI Key： INASDOHNWMOPFW-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C(=O)O)C=1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4

Additional information on 3-{(Propan-2-yl)carbamoylamino}benzoic Acid

3-{(Propan-2-yl)carbamoylamino}benzoic Acid: A Comprehensive Overview

3-{(Propan-2-yl)carbamoylamino}benzoic Acid (CAS No. 1042576-47-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound, also referred to as 3-(isopropylcarbamoylamino)benzoic acid, has garnered attention due to its unique structural properties and potential applications in drug development and agricultural chemicals. Recent advancements in synthetic methodologies and its bioactivity profiling have further underscored its importance in contemporary research.

The molecular structure of 3-{(Propan-2-yl)carbamoylamino}benzoic Acid comprises a benzoic acid moiety with a substituted carbamoyl group. The presence of the Propan-2-yl (isopropyl) group introduces steric effects that influence the compound's solubility, stability, and interaction with biological systems. This structural feature is pivotal in determining its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most notable aspects of 3-{(Propan-2-yl)carbamoylamino}benzoic Acid is its versatility in chemical synthesis. Researchers have employed this compound as an intermediate in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, its use in the synthesis of β-lactam antibiotics has been documented, highlighting its potential in antimicrobial drug development. Furthermore, its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in organic synthesis.

The pharmacological profile of 3-{(Propan-2-yl)carbamoylamino}benzoic Acid has been extensively studied, particularly its effects on cellular signaling pathways. Recent findings indicate that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in targeted therapies for chronic diseases such as cancer and neurodegenerative disorders. Additionally, its ability to modulate ion channels has been explored, offering new insights into its application in cardiovascular drug development.

In terms of environmental impact, 3-{(Propan-2-yl)carbamoylamino}benzoic Acid has been evaluated for its biodegradability and toxicity profiles. Studies suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. However, further research is required to assess its long-term effects on aquatic ecosystems and soil microbiota.

From a synthetic perspective, the production of 3-{(Propan-2-yl)carbamoylamino}benzoic Acid involves multi-step processes that often require optimization for scalability and cost-effectiveness. Recent advancements in catalytic methods and green chemistry practices have enabled more efficient syntheses, reducing waste generation and energy consumption. These developments align with global sustainability goals while maintaining high product quality.

In conclusion, 3-{(Propan-2-yl)carbamoylamino}benzoic Acid (CAS No. 1042576-47-5) stands as a versatile and promising compound with diverse applications across multiple disciplines. Its structural uniqueness, coupled with emerging research findings, positions it as a key player in future innovations within the chemical sciences.